1-[4-(Propylsulfanyl)butyl]azepan-2-one

• CAS No.: 108640-25-1
• Molecular Formula: C13H25NOS
• Molecular Weight: 243.41 g/mol
• IUPAC Name: 1-(4-propylsulfanylbutyl)azepan-2-one
• InChI: InChI=1S/C13H25NOS/c1-2-11-16-12-7-6-10-14-9-5-3-4-8-13(14)15/h2-12H2,1H3
• InChI Key: WKENFTNPFMVWOH-UHFFFAOYSA-N
• Canonical SMILES: CCCSCCCCN1CCCCCC1=O

Description

1-(4-(Propylthio)butyl)azepan-2-one is an organic compound with the molecular formula C13H25NOS It is a derivative of azepan-2-one, which is a seven-membered lactam ring

Preparation Methods

The synthesis of 1-(4-(Propylthio)butyl)azepan-2-one typically involves the reaction of azepan-2-one with a propylthio butyl group. The reaction conditions often require a catalyst and specific temperature and pressure settings to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

1-(4-(Propylthio)butyl)azepan-2-one undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(4-(Propylthio)butyl)azepan-2-one has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activity and interactions with various biomolecules.

Medicine: It is investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-(Propylthio)butyl)azepan-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

1-(4-(Propylthio)butyl)azepan-2-one can be compared with other similar compounds, such as:

Azepan-2-one: The parent compound, which lacks the propylthio butyl group.

1-(4-(Methylthio)butyl)azepan-2-one: A similar compound with a methylthio group instead of a propylthio group.

1-(4-(Ethylthio)butyl)azepan-2-one: A similar compound with an ethylthio group instead of a propylthio group.